ethyl 4-{[(2-{[(2-fluorobenzyl)thio]acetyl}hydrazino)carbonyl]amino}benzoate

• IUPAC Name: ethyl 4-[[[2-[(2-fluorophenyl)methylsulfanyl]acetyl]amino]carbamoylamino]benzoate
• InChI: InChI=1S/C19H20FN3O4S/c1-2-27-18(25)13-7-9-15(10-8-13)21-19(26)23-22-17(24)12-28-11-14-5-3-4-6-16(14)20/h3-10H,2,11-12H2,1H3,(H,22,24)(H2,21,23,26)
• InChI Key: DQQRSOFPENDMAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)NNC(=O)CSCC2=CC=CC=C2F
• Molecular Formula: C19H20FN3O4S
• Molecular Weight: 405.4 g/mol

Description

Ethyl 4-{[(2-{[(2-fluorobenzyl)thio]acetyl}hydrazino)carbonyl]amino}benzoate is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have a range of biochemical and physiological effects, and its mechanism of action has been extensively investigated.

Mechanism of Action

The mechanism of action of ethyl 4-{[(2-{[(2-fluorobenzyl)thio]acetyl}hydrazino)carbonyl]amino}benzoate is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways. It has been found to inhibit the activity of histone deacetylases, which are enzymes that play a role in regulating gene expression. It has also been found to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and physiological effects:
Ethyl 4-{[(2-{[(2-fluorobenzyl)thio]acetyl}hydrazino)carbonyl]amino}benzoate has a range of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to increase the expression of certain genes involved in cell cycle regulation and DNA repair. In addition, it has been found to have neuroprotective effects, including reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-{[(2-{[(2-fluorobenzyl)thio]acetyl}hydrazino)carbonyl]amino}benzoate in lab experiments is that it has been extensively studied and its mechanism of action is relatively well understood. This makes it a useful tool for investigating the role of specific enzymes and signaling pathways in various biological processes. However, a limitation of using this compound is that it may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on ethyl 4-{[(2-{[(2-fluorobenzyl)thio]acetyl}hydrazino)carbonyl]amino}benzoate. One area of interest is investigating its potential use in combination with other anti-cancer agents to enhance their efficacy. Another area of interest is investigating its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or toxicities.

Scientific Research Applications

Ethyl 4-{[(2-{[(2-fluorobenzyl)thio]acetyl}hydrazino)carbonyl]amino}benzoate has been used in scientific research for a variety of purposes. It has been studied as a potential anti-cancer agent, as it has been found to inhibit the growth of cancer cells in vitro. It has also been investigated for its potential use in the treatment of Alzheimer's disease, as it has been found to have neuroprotective effects in animal models. In addition, it has been studied for its potential use as a diagnostic tool for detecting cancer cells.